1-(4-(6-Propoxypyridazin-3-yl)piperazin-1-yl)-2-(m-tolyloxy)ethanone hydrochloride
Description
1-(4-(6-Propoxypyridazin-3-yl)piperazin-1-yl)-2-(m-tolyloxy)ethanone hydrochloride is a useful research compound. Its molecular formula is C20H27ClN4O3 and its molecular weight is 406.91. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Systems and Biological Activities
Synthesis of Heterocyclic Systems : Research has demonstrated the synthesis of various heterocyclic systems, including compounds related to pyridazinones, which are anticipated to have biological activities. These activities span from antimicrobial to potential interactions with biological targets due to their heterocyclic nature. The chemical manipulations involve reactions with different reagents to yield compounds with potential biological applications (Youssef et al., 2005).
Antimicrobial and Antifungal Applications
Synthesis and Bioactivity Evaluation : New sulfonamide and amide derivatives incorporating the piperazine ring and related moieties have been synthesized and evaluated for antimicrobial activities against various pathogens. Such compounds exhibit significant antimicrobial, antifungal, and potentially antimalarial activities, indicating the importance of the piperazine component and its derivatives in developing new therapeutic agents (Bhatt et al., 2016).
Herbicidal and Agricultural Applications
Herbicide Action Mechanism : Studies on pyridazinone derivatives have shown their ability to inhibit photosynthesis and the Hill reaction in plants, attributing to their phytotoxicity and herbicidal activity. This research underscores the utility of pyridazinone compounds in agricultural sciences, offering insights into their modes of action and potential applications in weed management (Hilton et al., 1969).
properties
IUPAC Name |
2-(3-methylphenoxy)-1-[4-(6-propoxypyridazin-3-yl)piperazin-1-yl]ethanone;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O3.ClH/c1-3-13-26-19-8-7-18(21-22-19)23-9-11-24(12-10-23)20(25)15-27-17-6-4-5-16(2)14-17;/h4-8,14H,3,9-13,15H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBKMISRBFXFLFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=NN=C(C=C1)N2CCN(CC2)C(=O)COC3=CC=CC(=C3)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27ClN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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